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Compound of Interest

Compound Name: 2-Methyloctacosane

Cat. No.: B072815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyloctacosane, also known as isononacosane, is a long-chain branched alkane with the

chemical formula C29H60.[1] As a saturated hydrocarbon, it is characterized by its high stability

and low reactivity due to the presence of strong, non-polar carbon-carbon and carbon-

hydrogen bonds.[1] This compound is found in various natural sources, including certain plant

waxes, and has been identified as a component in the epicuticular hydrocarbons of some

insects.[1][2] Its hydrophobic nature and physical properties make it a subject of interest in

fields such as materials science, organic chemistry, and metabolomics.[1][2] This guide

provides a comprehensive overview of the known chemical and physical properties of 2-
methyloctacosane, presents available experimental data in a structured format, and outlines a

general experimental workflow for its analysis.

Chemical and Physical Properties
2-Methyloctacosane is a colorless and odorless solid at room temperature.[1] It is practically

insoluble in water but soluble in organic solvents, a characteristic typical of long-chain alkanes.

[1][2] The following table summarizes the key quantitative data available for 2-
methyloctacosane.
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Property Value Source

Molecular Formula C29H60 [1][3]

Molecular Weight 408.79 g/mol [4]

408.8 g/mol [3]

408.7867 g/mol [5][6]

Monoisotopic Molecular

Weight
408.46950192 Da [7]

CAS Registry Number 1560-98-1 [1][3][5][7]

Boiling Point
413.00 to 414.00 °C @ 760.00

mm Hg (estimated)
[7][8]

413.9 °C @ 760 mmHg [5]

Melting Point 43.7 °C (estimated) [5]

Density 0.805 g/cm³ [5]

Water Solubility
3.2e-10 mg/L @ 25 °C

(estimated)
[7]

3.185e-010 mg/L @ 25 °C

(estimated)
[8]

Vapor Pressure 1.11E-06 mmHg @ 25°C [5]

0.000001 mmHg @ 25.00 °C

(estimated)
[8]

Flash Point
158.8 °C (318.00 °F) TCC

(estimated)
[5][8]

LogP (Octanol/Water Partition

Coefficient)
15.981 (estimated) [7][8]

11.41480 [5]

15.6 (XLogP3) [3][5]

Refractive Index 1.4539 (estimate) [5]
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Kovats Retention Index

(Standard non-polar)

2860, 2862, 2864, 2865,

2865.7
[3]

Kovats Retention Index (Semi-

standard non-polar)
2857, 2858, 2860.6, 2864 [3]

Experimental Protocols
Detailed experimental protocols for the determination of the specific chemical properties of 2-
methyloctacosane are not widely published. However, general methodologies for the analysis

of long-chain alkanes are well-established and can be applied to this compound.

General Workflow for Alkane Analysis
A typical experimental workflow for the extraction, identification, and quantification of a long-

chain alkane like 2-methyloctacosane from a biological or environmental matrix is outlined

below. This process generally involves sample preparation, extraction, cleanup, and

instrumental analysis, primarily using gas chromatography coupled with mass spectrometry

(GC-MS).
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Sample Preparation

Extraction

Sample Cleanup

Instrumental Analysis

Data Processing

Results

Sample Collection
(e.g., plant material, insect cuticle)

Homogenization / Grinding

Solvent Extraction
(e.g., hexane, dichloromethane)

Column Chromatography
(e.g., silica gel)

Fraction Collection

Gas Chromatography-Mass Spectrometry (GC-MS)

Compound Identification
(Mass Spectra Library Matching)

Quantification
(Internal/External Standards)

Data Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 1560-98-1: 2-Methyloctacosane | CymitQuimica [cymitquimica.com]

2. Cannabis Compound Database: Showing Compound Card for 2-Methyloctacosane
(CDB000167) [cannabisdatabase.ca]

3. 2-Methyloctacosane | C29H60 | CID 519147 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 2-Methyloctacosane (CAS 1560-98-1) - Chemical & Physical Properties by Cheméo
[chemeo.com]

5. lookchem.com [lookchem.com]

6. Octacosane, 2-methyl- [webbook.nist.gov]

7. Human Metabolome Database: Showing metabocard for 2-Methyloctacosane
(HMDB0029701) [hmdb.ca]

8. 2-methyl octacosane, 1560-98-1 [thegoodscentscompany.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 2-Methyloctacosane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072815#chemical-properties-of-2-methyloctacosane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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